2-(cyclopropylsulfamoyl)ethanethioamide
Overview
Description
2-(Cyclopropylsulfamoyl)ethanethioamide (CSET) is an organic compound of sulfur, nitrogen, and carbon that has been studied for its potential applications in the pharmaceutical and medical industries. CSET is a cyclic sulfamate ester derived from ethanethioamide and cyclopropylsulfamoyl chloride, and is of interest due to its unique chemical structure, which is believed to have a range of potential applications.
Scientific Research Applications
2-(cyclopropylsulfamoyl)ethanethioamide has been studied for its potential applications in the pharmaceutical and medical industries. It has been investigated as an inhibitor of enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS). It has also been studied as a potential anti-cancer agent, and as a potential inhibitor of the enzyme acetylcholinesterase (AChE).
Mechanism of Action
2-(cyclopropylsulfamoyl)ethanethioamide is believed to act as an inhibitor of enzymes such as DHFR and TS. It is thought to bind to the active site of these enzymes, blocking their activity. In addition, 2-(cyclopropylsulfamoyl)ethanethioamide is believed to act as an inhibitor of AChE, which is an enzyme involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
2-(cyclopropylsulfamoyl)ethanethioamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as DHFR and TS, and to inhibit the activity of AChE. In addition, it has been shown to have anti-cancer effects, and to have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(cyclopropylsulfamoyl)ethanethioamide in laboratory experiments include its low cost and its ease of synthesis. It is also a relatively stable compound, which makes it suitable for use in experiments. The main limitation of using 2-(cyclopropylsulfamoyl)ethanethioamide in lab experiments is its potential toxicity, which can be an issue when working with high concentrations of the compound.
Future Directions
In the future, 2-(cyclopropylsulfamoyl)ethanethioamide could be further investigated for its potential applications in the pharmaceutical and medical industries. It could be studied as a potential inhibitor of other enzymes, or as a potential treatment for other diseases. Additionally, further research could be conducted into the potential toxicity of 2-(cyclopropylsulfamoyl)ethanethioamide, and into methods for reducing its toxicity. Other potential applications of 2-(cyclopropylsulfamoyl)ethanethioamide could include its use as a potential anti-inflammatory agent, or as a potential treatment for neurological disorders. Finally, further research could be conducted into the structure-activity relationships of 2-(cyclopropylsulfamoyl)ethanethioamide, in order to better understand its mechanism of action.
Synthesis Methods
2-(cyclopropylsulfamoyl)ethanethioamide can be synthesized from ethanethioamide and cyclopropylsulfamoyl chloride. The synthesis involves the reaction of ethanethioamide with cyclopropylsulfamoyl chloride in anhydrous dimethyl sulfoxide (DMSO) at a temperature of 0-5°C. The reaction is catalyzed by a base such as potassium carbonate or sodium hydroxide, and the resulting product is a cyclic sulfamate ester.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(cyclopropylsulfamoyl)ethanethioamide involves the reaction of cyclopropylamine with thiosemicarbazide followed by oxidation and sulfonation.", "Starting Materials": [ "Cyclopropylamine", "Thiosemicarbazide", "Hydrogen peroxide", "Sulfuric acid", "Ethanol" ], "Reaction": [ "Cyclopropylamine is reacted with thiosemicarbazide in ethanol to form 2-(cyclopropylthio)semicarbazide.", "Hydrogen peroxide is added to the reaction mixture and the resulting mixture is stirred at room temperature for several hours to oxidize the thioether to the corresponding sulfoxide.", "Sulfuric acid is added to the reaction mixture to protonate the sulfoxide and promote the sulfonation reaction.", "The reaction mixture is heated under reflux for several hours to complete the sulfonation reaction and form 2-(cyclopropylsulfamoyl)ethanethioamide.", "The product is isolated by filtration and washed with ethanol and water to remove any impurities." ] } | |
CAS RN |
1494720-78-3 |
Product Name |
2-(cyclopropylsulfamoyl)ethanethioamide |
Molecular Formula |
C5H10N2O2S2 |
Molecular Weight |
194.3 |
Purity |
95 |
Origin of Product |
United States |
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